Cas no 59495-21-5 (2-O-Ethylthymidine)

• Product Name: 2-O-Ethylthymidine
• CAS No: 59495-21-5
• MF: C₁₂H₁₈N₂O₅
• MW: 270.281723499298
• CID: 370211
• Update Time: 2025-06-09

2-O-Ethylthymidine Chemical and Physical Properties

Names and Identifiers

• Thymidine, 2-O-ethyl-(9CI)
• 2-O-Ethylthymidine
• 2-O-Ethyl-D-thymidine
• O2-Ethylthymidin

• Inchi： 1S/C12H18N2O5/c1-3-18-12-13-11(17)7(2)5-14(12)10-4-8(16)9(6-15)19-10/h5,8-10,15-16H,3-4,6H2,1-2H3/t8-,9+,10+/m0/s1
• InChI Key： ALVZYWVHJVQICM-IVZWLZJFSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(=NC(C(C)=C1)=O)OCC)O

Computed Properties

• Exact Mass: 270.12200

Experimental Properties

• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (5.1 g/l) (25 º C),
• PSA: 93.81000
• LogP: -0.40890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-O-Ethylthymidine

Comprehensive Overview of 2-O-Ethylthymidine (CAS No. 59495-21-5): Properties, Applications, and Research Insights

2-O-Ethylthymidine (CAS No. 59495-21-5) is a chemically modified nucleoside derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, structurally derived from thymidine, features an ethyl group substitution at the 2'-oxygen position, which enhances its stability and bioavailability. Researchers are increasingly exploring its potential in antiviral drug development, nucleic acid therapeutics, and cancer research, aligning with current trends in precision medicine and targeted therapies.

The unique properties of 2-O-Ethylthymidine make it a valuable candidate for prodrug design and drug delivery systems. Its modified sugar moiety improves resistance to enzymatic degradation, a critical factor in optimizing the pharmacokinetics of nucleotide-based drugs. Recent studies highlight its role in RNA interference (RNAi) applications, where chemical modifications like ethylation are pivotal for enhancing siRNA stability and efficacy—a hot topic in gene therapy and biotechnology.

From a synthetic chemistry perspective, 59495-21-5 serves as a versatile intermediate for constructing modified oligonucleotides. Its ethyl group introduces lipophilicity, which can improve cellular uptake—a recurring challenge in oligonucleotide therapeutics. This aligns with frequent search queries such as "how to improve oligonucleotide delivery" and "chemical modifications for stable siRNA." The compound’s compatibility with automated solid-phase synthesis further boosts its utility in high-throughput antisense drug discovery.

In the context of COVID-19 research, nucleoside analogs like 2-O-Ethylthymidine have regained spotlight due to their mechanistic similarities to remdesivir and molnupiravir. While not directly linked to SARS-CoV-2 treatment, its structural features contribute to ongoing discussions about broad-spectrum antiviral agents—a trending subject in infectious disease forums and publications. Researchers also investigate its potential in epigenetic modulation, given the growing interest in DNA methylation and gene expression control.

Quality and purity are paramount for CAS No. 59495-21-5 applications. Analytical techniques such as HPLC, mass spectrometry, and NMR are routinely employed to verify its specifications, addressing common purchaser concerns like "how to validate nucleoside purity". The compound typically appears as a white crystalline powder, soluble in organic solvents like DMSO—a property frequently queried in solubility databases for lab protocols.

Beyond therapeutics, 2-O-Ethylthymidine finds niche applications in molecular probes and diagnostic assays. Its fluorescent labeling compatibility makes it suitable for real-time PCR and next-generation sequencing (NGS) workflows—areas experiencing exponential growth in personalized medicine. This bridges another frequently searched topic: "chemical tools for genomics research."

Environmental and safety profiles of 59495-21-5 adhere to standard laboratory chemical guidelines. While not classified as hazardous, proper handling protocols—including PPE usage—are recommended, reflecting the increasing public focus on lab safety standards and chemical stewardship in academic and industrial settings.

The market for modified nucleosides like 2-O-Ethylthymidine is projected to expand, driven by demand for advanced therapeutics and diagnostic technologies. Suppliers often highlight batch-to-batch consistency and regulatory documentation (e.g., Certificate of Analysis), responding to procurement trends emphasizing quality assurance in research chemicals.

In summary, 2-O-Ethylthymidine (CAS No. 59495-21-5) represents a multifaceted tool bridging drug discovery, genetic engineering, and diagnostic innovation. Its scientific relevance continues to grow alongside emerging technologies, making it a compound of enduring interest across interdisciplinary research communities.